Cas no 313470-19-8 (2-3-methyl-7-(3-methylbutyl)-2,6-dioxo-8-(piperidin-1-yl)-2,3,6,7-tetrahydro-1H-purin-1-ylacetamide)

• Product Name: 2-3-methyl-7-(3-methylbutyl)-2,6-dioxo-8-(piperidin-1-yl)-2,3,6,7-tetrahydro-1H-purin-1-ylacetamide
• CAS No: 313470-19-8
• MF: C₁₈H₂₈N₆O₃
• MW: 376.453323364258
• CID: 6527247
• PubChem ID: 633151
• Update Time: 2025-07-21

2-3-methyl-7-(3-methylbutyl)-2,6-dioxo-8-(piperidin-1-yl)-2,3,6,7-tetrahydro-1H-purin-1-ylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-3-methyl-7-(3-methylbutyl)-2,6-dioxo-8-(piperidin-1-yl)-2,3,6,7-tetrahydro-1H-purin-1-ylacetamide
• Acetamide, 2-[1,2,3,6-tetrahydro-3-methyl-7-(3-methylbutyl)-2,6-dioxo-8-(1-piperidyl)-1-purinyl]-
• AKOS001299674
• CHWOZONZPVNRJQ-UHFFFAOYSA-N
• 2-(7-isopentyl-3-methyl-2,6-dioxo-8-(piperidin-1-yl)-2,3,6,7-tetrahydro-1H-purin-1-yl)acetamide
• 2-[7-Isopentyl-3-methyl-2,6-dioxo-8-(1-piperidinyl)-2,3,6,7-tetrahydro-1H-purin-1-yl]acetamide #
• Z223813684
• UPCMLD0ENAT5730367:001
• F0372-0043
• 313470-19-8

• Inchi： 1S/C18H28N6O3/c1-12(2)7-10-23-14-15(20-17(23)22-8-5-4-6-9-22)21(3)18(27)24(16(14)26)11-13(19)25/h12H,4-11H2,1-3H3,(H2,19,25)
• InChI Key： CHWOZONZPVNRJQ-UHFFFAOYSA-N
• SMILES： O=C1C2=C(N(C)C(N1CC(N)=O)=O)N=C(N2CCC(C)C)N1CCCCC1

Computed Properties

• Exact Mass: 376.22228878g/mol
• Monoisotopic Mass: 376.22228878g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 592
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 105Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Xanthines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Purines and purine derivatives Xanthines

Additional information on 2-3-methyl-7-(3-methylbutyl)-2,6-dioxo-8-(piperidin-1-yl)-2,3,6,7-tetrahydro-1H-purin-1-ylacetamide

Introduction to 2-3-methyl-7-(3-methylbutyl)-2,6-dioxo-8-(piperidin-1-yl)-2,3,6,7-tetrahydro-1H-purin-1-ylacetamide and Its Significance in Modern Chemical Biology

The compound with the CAS number 313470-19-8, identified as 2-3-methyl-7-(3-methylbutyl)-2,6-dioxo-8-(piperidin-1-yl)-2,3,6,7-tetrahydro-1H-purin-1-ylacetamide, represents a fascinating molecule in the realm of chemical biology. This intricate structure, characterized by its multifaceted functional groups and complex architecture, has garnered significant attention due to its potential applications in pharmaceutical research and therapeutic development. The presence of a purine core and an acetamide moiety suggests a rich chemical space for interaction with biological targets, making it a promising candidate for further exploration.

In recent years, the field of chemical biology has witnessed remarkable advancements in the design and discovery of novel bioactive molecules. Among these, heterocyclic compounds have emerged as pivotal players due to their ability to mimic natural biomolecules and modulate biological pathways. The compound in question, with its unique structural features, falls squarely within this category. Specifically, the 2,6-dioxo-purine scaffold combined with the piperidinyl group provides a versatile platform for drug-like properties. This combination has been strategically explored in various research endeavors aimed at developing innovative therapeutic strategies.

One of the most compelling aspects of this compound is its potential role in modulating enzymatic activity. The acetamide functional group is particularly noteworthy, as it is frequently employed in medicinal chemistry to enhance binding affinity and metabolic stability. Current research indicates that molecules incorporating this moiety often exhibit enhanced interactions with target proteins, leading to improved pharmacological outcomes. Furthermore, the 3-methylbutyl substituent at the 7-position adds an additional layer of complexity, which can influence both solubility and bioavailability—critical factors in drug development.

The significance of this compound is further underscored by its connection to emerging trends in drug discovery. For instance, recent studies have highlighted the importance of structure-based drug design, where computational methods are leveraged to predict and optimize molecular interactions. The detailed structural features of 2-3-methyl-7-(3-methylbutyl)-2,6-dioxo-8-(piperidin-1-yl)-2,3,6,7-tetrahydro-1H-purin-1-ylacetamide make it an ideal candidate for such approaches. By integrating experimental data with computational modeling, researchers can gain deeper insights into its mechanism of action and refine its pharmacological profile.

Moreover, the compound’s potential applications extend beyond traditional therapeutic areas. Its unique chemical properties make it suitable for use as an intermediate in synthetic chemistry, enabling the construction of more complex molecules with tailored biological activities. This versatility is particularly valuable in academic and industrial settings where rapid innovation is paramount. As the demand for high-quality intermediates grows, compounds like this one are expected to play an increasingly critical role in supply chains supporting pharmaceutical development.

Recent advancements in analytical techniques have also enhanced our ability to study such molecules in detail. Techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) allow for precise characterization of molecular structure and dynamics. These tools have been instrumental in validating the proposed framework of 2-3-methyl-7-(3-methylbutyl)-2,6-dioxo-8-(piperidin-1-yl)-2,3,6,7-tetrahydro-1H-purin-1-ylacetamide, providing confidence in its synthesis and potential applications. Such methodologies are essential for ensuring reproducibility and scalability in research endeavors.

The integration of this compound into broader research efforts reflects a broader trend toward interdisciplinary collaboration between chemists and biologists. By combining expertise from multiple fields, researchers can uncover novel insights into biological processes and develop more effective interventions. The purine core, for example, has long been recognized as a key component in many bioactive molecules due to its prevalence in nucleic acids and its ability to interact with enzymes and receptors. The strategic modification of this core has led to numerous breakthroughs in drug discovery.

In conclusion,2-3-methyl-7-(3-methylbutyl)-2,6-dioxo-8-(piperidin-1-y l)-2 , 3 , 6 , 7 - tetrahydro - 1 H - purin - 1 - ylacetamide represents a compelling example of how structural complexity can be leveraged to develop novel bioactive molecules. Its unique combination of functional groups and its potential applications in pharmaceutical research underscore its importance as a chemical entity. As our understanding of biological systems continues to evolve，this compound，along with others like it，will undoubtedly contribute significantly to future advancements in chemical biology.